3-Methylxanthine
3-Methylxanthine
3-Methylxanthine, also known as 3 MX or purine analog, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 3-Methylxanthine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 3-Methylxanthine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-methylxanthine is primarily located in the cytoplasm.
3-methyl-9H-xanthine is a 3-methylxanthine tautomer where the imidazole proton is located at the 9-position. It has a role as a metabolite. It is a tautomer of a 3-methyl-7H-xanthine.
3-methyl-9H-xanthine is a 3-methylxanthine tautomer where the imidazole proton is located at the 9-position. It has a role as a metabolite. It is a tautomer of a 3-methyl-7H-xanthine.
Brand Name:
Vulcanchem
CAS No.:
1076-22-8
VCID:
VC0041622
InChI:
InChI=1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12)
SMILES:
CN1C2=C(C(=O)NC1=O)NC=N2
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
3-Methylxanthine
CAS No.: 1076-22-8
Reference Standards
VCID: VC0041622
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
| CAS No. | 1076-22-8 |
|---|---|
| Product Name | 3-Methylxanthine |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 3-methyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12) |
| Standard InChIKey | GMSNIKWWOQHZGF-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)NC=N2 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)NC=N2 |
| Melting Point | 300°C |
| Physical Description | Solid |
| Description | 3-Methylxanthine, also known as 3 MX or purine analog, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 3-Methylxanthine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 3-Methylxanthine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-methylxanthine is primarily located in the cytoplasm. 3-methyl-9H-xanthine is a 3-methylxanthine tautomer where the imidazole proton is located at the 9-position. It has a role as a metabolite. It is a tautomer of a 3-methyl-7H-xanthine. |
| Synonyms | 3,9-Dihydro-3-methyl-1H-purine-2,6-dione; 3,7-Dihydro-3-methyl-1H-purine-2,6-dione;_x000B_3-Methyl-3,7-dihydro-1H-purine-2,6-dione; 3-Methyl-3,7-dihydropurine-2,6-dione;_x000B_NSC 515466 |
| PubChem Compound | 70639 |
| Last Modified | Nov 11 2021 |
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